Cas no 439286-64-3 (1,2,3-Trimethylimidazolium trifluoromethanesulfonate)
439286-64-3 structure
Product Name:1,2,3-Trimethylimidazolium trifluoromethanesulfonate
CAS No:439286-64-3
MF:C7H11F3N2O3S
MW:260.234050989151
CID:2827709
PubChem ID:16211096
Update Time:2025-04-21
1,2,3-Trimethylimidazolium trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- trifluoromethanesulfonate,1,2,3-trimethylimidazol-1-ium
- 439286-64-3
- SCHEMBL1681519
- UFMOMJZZKFLOSJ-UHFFFAOYSA-M
- 1,2,3-Trimethylimidazolium trifluoromethanesulfonate
- 1,2,3-trimethylimidazolium triflate
- DTXSID90583357
- 1,2,3-Trimethyl-1H-imidazol-3-ium trifluoromethanesulfonate
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- Inchi: 1S/C6H11N2.CHF3O3S/c1-6-7(2)4-5-8(6)3;2-1(3,4)8(5,6)7/h4-5H,1-3H3;(H,5,6,7)/q+1;/p-1
- InChI Key: UFMOMJZZKFLOSJ-UHFFFAOYSA-M
- SMILES: S(C(F)(F)F)(=O)(=O)[O-].[N+]1(C)C=CN(C)C=1C
Computed Properties
- Exact Mass: 260.04424788Da
- Monoisotopic Mass: 260.04424788Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.4Ų
1,2,3-Trimethylimidazolium trifluoromethanesulfonate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
439286-64-3 (1,2,3-Trimethylimidazolium trifluoromethanesulfonate) Related Products
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